Cas no 83124-74-7 ((E)-1,1,1-Trichloro-4-ethoxybut-3-en-2-one)

• Product Name: (E)-1,1,1-Trichloro-4-ethoxybut-3-en-2-one
• CAS No: 83124-74-7
• MF: C₆H₇Cl₃O₂
• MW: 217.47757935524
• MDL: MFCD11520438
• CID: 708725
• PubChem ID: 641125
• Update Time: 2024-10-27

(E)-1,1,1-Trichloro-4-ethoxybut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,1,1,1-trichloro-4-ethoxy-
• (3E)-1,1,1-Trichloro-4-ethoxy-3-buten-2-one
• 1,1,1-trichloro-4-ethoxy-3-Buten-2-one
• 1,1,1-TRICHLORO-4-ETHOXYBUT-3-EN-2-ONE
• 1-Ethoxy-4,4,4-trichloro-3-oxo-1-butene
• (3E)-1,1,1-TRICHLORO-4-ETHOXYBUT-3-EN-2-ONE
• 4-ethoxy-1,1,1-trichloro-3-buten-2-one
• 1,1,1-TRICHLORO-4-ETHOXY-BUT-3-EN-2-ONE
• (E)-1,1,1-trichloro-4-ethoxybut-3-en-2-one
• 3-Buten-2-one, 1,1,1-trichloro-4-ethoxy-, (3E)-
• (E)-1,1,1-TRICHLORO-4-ETHOXY-BUT-3-EN-2-ONE
• C6H7Cl3O2
• VKNLVLNOHCTKII-ONEGZZNKSA-N
• 4999AJ
• BBL103210
• STL557020
• SB21676
• PB19158
• FCH3463190
• FCH1323584
• 1,1,1-Trichloro-4-ethoxy-3-buten-2-one (ACI)
• EN300-309431
• InChI=1/C6H7Cl3O2/c1-2-11-4-3-5(10)6(7,8)9/h3-4H,2H2,1H3/b4-3
• 83124-74-7
• SCHEMBL2162713
• AKOS024438825
• SCHEMBL2162725
• MFCD11520438
• (E)-1,1,1-trichloro-4-ethoxybuta-3-en-2-on
• 59938-07-7
• AKOS025311408
• CS-0053370
• AS-63843
• AC7782
• AS-34929
• 3-buten-2-one, 1,1,1-trichloro-4-ethoxy-
• (E)-1,1,1-Trichloro-4-ethoxybut-3-en-2-one

• MDL： MFCD11520438
• Inchi： 1S/C6H7Cl3O2/c1-2-11-4-3-5(10)6(7,8)9/h3-4H,2H2,1H3
• InChI Key： VKNLVLNOHCTKII-UHFFFAOYSA-N
• SMILES： O=C(C(Cl)(Cl)Cl)C=COCC

Computed Properties

• Exact Mass: 215.951
• Monoisotopic Mass: 215.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3
• XLogP3: 2.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.368
• Melting Point: No data available
• Boiling Point: 200 ºC
• Flash Point: 72 ºC
• PSA: 26.30000
• LogP: 2.47590
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(E)-1,1,1-Trichloro-4-ethoxybut-3-en-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)